2-(1h-Tetrazol-1-yl)acetamide

Catalog No.
S707191
CAS No.
26476-16-4
M.F
C3H5N5O
M. Wt
127.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(1h-Tetrazol-1-yl)acetamide

Quantifying amide byproducts in Cefazolin synthesis? Using 1H-tetrazole-1-acetic acid as a calibrant leads to co-elution artifacts and failed USP/EP compliance due to ionizable acid behavior. This high-purity 2-(1H-tetrazol-1-yl)acetamide (CAS 26476-16-4) is a neutral, non-ionizable amide reference standard, delivering accurate MRM transitions and retention time matching for the critical amide impurity. • Eliminates ion suppression for linear LC-MS/MS quantification. • Directly traceable to pharmacopeial Cefazolin impurity methods. • Consistently in stock for rapid dispatch to QC labs worldwide.

CAS Number

26476-16-4

Product Name

2-(1h-Tetrazol-1-yl)acetamide

IUPAC Name

2-(tetrazol-1-yl)acetamide

Molecular Formula

C3H5N5O

Molecular Weight

127.11 g/mol

InChI

InChI=1S/C3H5N5O/c4-3(9)1-8-2-5-6-7-8/h2H,1H2,(H2,4,9)

InChI Key

RICZCZUKMDBBBR-UHFFFAOYSA-N

SMILES

C1=NN=NN1CC(=O)N

Canonical SMILES

C1=NN=NN1CC(=O)N

The exact mass of the compound 2-(1h-Tetrazol-1-yl)acetamide is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 141861. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

2-(1H-Tetrazol-1-yl)acetamide, 1H-Tetrazole-1-acetamide, Tetrazol-1-yl-acetamide, Cefazolin Related Compound D, Cefazolin impurity D, 2-(1-Tetrazolyl)acetamide, 2-(1H-1,2,3,4-tetrazol-1-yl)acetamide

Purity

≥98%

Package Size

50 mg, 100 mg, 250 mg, 1 g

2-(1H-Tetrazol-1-yl)acetamide (CAS 26476-16-4) is a primary amide derivative of 1H-tetrazole-1-acetic acid, predominantly procured as an analytical reference standard and specialized synthetic intermediate. With a molecular formula of C3H5N5O and an exact mass of 127.049 Da, it is characterized by an electron-deficient tetrazole ring coupled to a terminal amide group [1]. In industrial pharmaceutical manufacturing, particularly for cephalosporin antibiotics like Cefazolin, this compound serves as a critical marker for ammonolysis byproducts and degradation pathways. Its distinct hydrogen-bonding profile and neutral amide functionality differentiate its physicochemical behavior from its ionizable acidic precursors, making it an indispensable tool for pharmacopeial compliance and LC-MS/MS impurity profiling [2].

Procurement Fit

1
Regioisomeric Identity N1-substituted 1H-tetrazole scaffold
2
Primary Application Cefazolin impurity reference standard synthesis
3
Synthetic Accessibility Amide-functionalized building block; amenable to derivatization

Substituting 2-(1H-tetrazol-1-yl)acetamide with its parent compound, 1H-tetrazole-1-acetic acid, or other tetrazole analogs fundamentally compromises both analytical calibration and synthetic utility. The conversion of the carboxylic acid to a primary amide shifts the molecule from an ionizable species (pKa ~3.0) to a neutral entity under physiological and standard chromatographic pH ranges [1]. This structural shift drastically alters its reverse-phase retention factor (k') and electrospray ionization (ESI) efficiency. For procurement officers and analytical chemists configuring validated HPLC methods for Cefazolin, attempting to use the acid precursor to quantify the amide impurity will result in severe miscalibration, co-elution artifacts, and failure to meet USP/EP traceability standards [2].

Substitution Risk

Regioisomer mismatch

2H-tetrazol-2-yl isomer yields structurally non-identical impurity; not interchangeable for reference standard qualification.

Parent acid substitution

2-(1H-tetrazol-1-yl)acetic acid requires additional amidation, adding yield loss and purification steps.

Hydrogen-bonding divergence

N1-substitution alters dipole orientation; may shift solid-state behavior and solubility profile relative to N2-isomer.

Chromatographic Resolution in Impurity Profiling

In reverse-phase HPLC assays designed for cephalosporin purity, 2-(1H-tetrazol-1-yl)acetamide exhibits a distinct retention profile compared to 1H-tetrazole-1-acetic acid. The replacement of the polar, ionizable carboxylic acid with a neutral primary amide alters the compound's lipophilicity, shifting the XLogP3-AA value from approximately -0.8 (acid) to -1.2 (amide) [1]. Under standard gradient elution using buffered mobile phases, this polarity shift ensures baseline resolution (Rs > 1.5) between the target amide impurity, the active pharmaceutical ingredient (Cefazolin), and the unreacted acid precursor [2].

Evidence DimensionChromatographic retention and polarity (XLogP3-AA)
Target Compound Data2-(1H-tetrazol-1-yl)acetamide: Neutral amide, XLogP3-AA ~ -1.2, distinct retention time
Comparator Or Baseline1H-tetrazole-1-acetic acid: Ionizable acid, XLogP3-AA ~ -0.8, earlier elution
Quantified DifferenceBaseline resolution (Rs > 1.5) achieved due to functional group polarity shift
ConditionsReverse-phase HPLC (C18 column) with buffered mobile phase

Procurement of the exact amide standard is mandatory for validating pharmacopeial impurity methods, as the acid precursor cannot calibrate for this specific neutral byproduct.

Regioisomeric Identity
Reported
1H-tetrazol-1-yl isomer specifically required for Cefazolin Impurity-I and Impurity B synthesis; 2H-isomer produces structurally non-equivalent impurity.
Regioisomeric identity directly determines reference standard fitness-for-purpose.
Based on forced-degradation HPLC-MS characterization studies.

Mass Spectrometry Identification & Ionization

For trace-level detection, 2-(1H-tetrazol-1-yl)acetamide yields a highly specific mass spectrometric signature that prevents false positives. The target compound possesses an exact monoisotopic mass of 127.049 Da, producing a strong [M+H]+ ion at m/z 128 in positive electrospray ionization (ESI+) [1]. In contrast, the parent 1H-tetrazole-1-acetic acid (exact mass 128.03 Da) produces an [M+H]+ at m/z 129 and fragments primarily via the loss of H2O and CO2. The amide's unique fragmentation pathway, notably the characteristic loss of NH3 (17 Da) and N2 (28 Da) from the tetrazole ring, provides a definitive quantitative transition for Multiple Reaction Monitoring (MRM) assays [2].

Evidence DimensionESI-MS/MS Fragmentation Pathways
Target Compound DataExact mass 127.049 Da; characteristic loss of NH3 (17 Da)
Comparator Or Baseline1H-tetrazole-1-acetic acid: Exact mass 128.03 Da; primary loss of H2O/CO2
Quantified Difference1 Da mass difference in parent ion and completely divergent primary neutral losses
ConditionsPositive ion mode Electrospray Ionization (ESI+) tandem mass spectrometry

LC-MS/MS impurity tracking requires the exact isotopic and fragmentation profile of the amide to prevent false positives from the acid precursor.

Synthetic Yield
Data to verify
70–97% isolated yield
Supports process-scale synthetic yield expectations for procurement evaluation.
Data from N-substituted derivatives; transferability to parent acetamide to verify.

Synthetic Utility as Nitrile Precursor

Beyond analytical applications, 2-(1H-tetrazol-1-yl)acetamide serves as a highly specific synthetic building block where the carboxylic acid is chemically unviable. While 1H-tetrazole-1-acetic acid is typically converted to an acyl chloride for amidation, the pre-formed primary amide of the target compound can undergo selective dehydration using reagents like POCl3 or SOCl2 to yield 1H-tetrazole-1-acetonitrile in high yields (>80%) [1]. This direct transformation is mechanistically impossible with the acid or ester comparators, making the amide the exclusive procurement choice for accessing tetrazole-substituted aliphatic nitriles [1].

Evidence DimensionDehydration to nitrile
Target Compound Data2-(1H-tetrazol-1-yl)acetamide: Undergoes direct dehydration to 1H-tetrazole-1-acetonitrile
Comparator Or Baseline1H-tetrazole-1-acetic acid: Cannot undergo direct dehydration to nitrile
Quantified Difference>80% yield of nitrile vs. 0% (mechanistically impossible for the acid)
ConditionsDehydration conditions using standard reagents (e.g., POCl3 or SOCl2)

Buyers synthesizing tetrazole-acetonitrile derivatives must procure the primary amide, as the acid cannot directly yield the nitrile without multi-step conversion.

Melting Point
Context-dependent
1H-isomer m.p. 147–149 °C (exp.) vs. 2H-isomer predicted 125.63 °C; Δ ≈22 °C
Higher melting point may influence solid-state formulation and crystallinity screening.
1H-isomer experimental (ethanol solvate); 2H-isomer ACD/Labs prediction.
Coordination Mode
Class-level
κ²O,O′-chelation through carbonyl/oxime oxygens vs. typical N-coordination of tetrazole-carboxylate ligands.
Distinct O-chelation mode enables predictable MOF geometry design.
Crystallographically confirmed; class-level comparison to tetrazole-5-carboxylate ligands.

Pharmacopeial Impurity Profiling

Essential as a reference standard for the quantification of amidation byproducts in the industrial synthesis of Cefazolin and related cephalosporins, ensuring regulatory compliance [1].

LC-MS/MS Method Development

Utilized as a precise mass-shift marker (127.049 Da) for validating tandem mass spectrometry protocols and MRM transitions in pharmaceutical quality control [2].

Precursor for Tetrazole Nitriles

Deployed as a starting material in organic synthesis for targeted dehydration into 1H-tetrazole-1-acetonitrile, enabling the development of novel pharmaceutical ligands [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Cefazolin impurity reference standard synthesis
Regioisomeric purity (1H-tetrazol-1-yl identity)
Compendial impurity profile matching (HPLC, HRMS, NMR)
Fragment-based drug discovery libraries
Tetrazole-carboxylate bioisosteric scaffold
Derivatization efficiency and bioisosteric validation
Metal-organic framework (MOF) synthesis
Pendant amide O-chelation capability
Coordination geometry and crystallinity analysis
Solid-phase synthesis / high-temperature processing
Thermal stability profile (reported higher melting point)
Thermal analysis and crystallinity review

XLogP3

-1.4

Other CAS

26476-16-4

Wikipedia

2-(1h-tetrazol-1-yl)acetamide

Explore Compound Types